N~1~,N~1~-dimethyl-N~4~-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]-1,4-piperidinedicarboxamide

• IUPAC Name: 1-N,1-N-dimethyl-4-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]piperidine-1,4-dicarboxamide
• InChI: InChI=1S/C12H16F3N5O2S/c1-19(2)11(22)20-5-3-7(4-6-20)8(21)16-10-18-17-9(23-10)12(13,14)15/h7H,3-6H2,1-2H3,(H,16,18,21)
• InChI Key: PEKUMFCRSGOPGV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)N1CCC(CC1)C(=O)NC2=NN=C(S2)C(F)(F)F
• Molecular Formula: C12H16F3N5O2S
• Molecular Weight: 351.35 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common feature in many pharmaceuticals and natural products. The molecule also has a trifluoromethyl group attached to a thiadiazole ring, which could potentially contribute to its reactivity and biological activity.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the piperidine ring, the dimethylamino groups, and the trifluoromethylated thiadiazole would all influence its three-dimensional shape.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The piperidine ring might undergo reactions at the nitrogen atom or at the carbon atoms of the ring. The dimethylamino groups could potentially participate in reactions involving the nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar dimethylamino groups and the electronegative trifluoromethyl group could affect its solubility and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its biological targets. Without specific information, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and biological activity. Proper handling and disposal procedures should be followed to ensure safety.

Future Directions

Future research on this compound could involve studying its synthesis, reactivity, and biological activity. It could potentially be explored for use in pharmaceuticals or other applications.